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The piperidine ring is a cornerstone of modern medicinal chemistry, recognized as a privileged
scaffold in a vast number of approved pharmaceuticals.[1][2] Its prevalence stems from its
ability to confer favorable physicochemical properties upon a molecule, such as improved
aqueous solubility and metabolic stability, while providing a three-dimensional framework for
orienting pharmacophoric elements.[1] This guide focuses on a specific, high-value derivative:
N-Boc-4-(methoxymethyl)piperidine (CAS 509147-78-8). By combining the piperidine core with
a methoxymethyl substituent and a versatile Boc protecting group, this compound serves as a
critical building block for synthesizing complex molecular architectures, particularly in the
development of therapeutics for oncology and central nervous system (CNS) disorders.[2][3][4]
This document provides an in-depth examination of its properties, a validated synthesis
protocol with mechanistic rationale, and a discussion of its application in drug discovery.

Compound Identity and Physicochemical Properties

N-Boc-4-(methoxymethyl)piperidine, systematically named tert-butyl 4-
(methoxymethyl)piperidine-1-carboxylate, is a stable, solid compound at room temperature.
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[5] The tert-butyloxycarbonyl (Boc) group serves as an essential protecting group for the
piperidine nitrogen, preventing its nucleophilic or basic character from interfering with desired
reactions while enabling its facile removal under acidic conditions for subsequent synthetic
transformations.[2]

Property Value Source
CAS Number 509147-78-8 N/A
Molecular Formula C12H23NO3 [5]
Molecular Weight 229.32 g/mol [5]
Appearance Solid [5]
. O=C(0OC(C)
SMILES String [5]
(C)C)N1CCcCc(coc)cen

KDOINXYPVIQGPE-
InChl Key [5]
UHFFFAOYSA-N

Safety and Handling

Proper handling of N-Boc-4-(methoxymethyl)piperidine is essential. It is classified as acutely
toxic upon oral exposure.

Hazard Identification Details Source
GHS Pictogram GHSO07 (Exclamation Mark) [5]
Signal Word Warning [5]
Hazard Statement H302: Harmful if swallowed [5]

P301 + P312 + P330: IF
] SWALLOWED: Call a POISON
Precautionary Codes ) [5]
CENTER/doctor if you feel

unwell. Rinse mouth.

Storage Class 11 (Combustible Solids) [5]
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Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,
gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-
ventilated fume hood.

Synthesis and Mechanistic Rationale

The most logical and field-proven route to N-Boc-4-(methoxymethyl)piperidine is a two-step
process commencing from the commercially available precursor, 4-piperidinemethanol. This
strategy involves first protecting the secondary amine and then performing an O-methylation.

Step 1:
4-Piperidinemethanol Boc Protection
Step 2:
>(N-Boc-4-piperidinemethanol) O-Methylation

(CAS 123855-51-6) (Williamson Ether Synthesis)

Di-tert-butyl dicarbonate
(Boc)20, Base (e.g., TEA)
DCM or THF

1 N-Boc-4-(methoxymethyl)piperidine
1. Strong Base (e.g., NaH) oo S (CAS 509147-78-8)
2. Methylating Agent (e.g., CHsl)
Aprotic Solvent (e.g., THF)

Click to download full resolution via product page
Caption: Two-step synthesis of the target compound.

Step 1: Synthesis of tert-butyl 4-
(hydroxymethyl)piperidine-1-carboxylate (Intermediate)

This initial step protects the piperidine nitrogen, rendering it non-nucleophilic for the
subsequent ether synthesis. The reaction of 4-piperidinemethanol with di-tert-butyl dicarbonate
IS a robust and widely used method for introducing the Boc protecting group.[6][7]

Protocol:

» To a solution of 4-piperidinemethanol (1.0 eq) in a suitable solvent such as dichloromethane
(DCM) or tetrahydrofuran (THF), add a base like triethylamine (TEA, 1.1 eq).

e Cool the mixture to 0 °C using an ice bath.
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Add a solution of di-tert-butyl dicarbonate ((Boc)20, 1.05 eq) in the same solvent dropwise
over 30 minutes.

Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC
or LC-MS for the disappearance of the starting material.

Upon completion, quench the reaction with the addition of water.

If using DCM, separate the organic layer. If using THF, perform an extraction with a solvent
like ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic phase over anhydrous sodium sulfate (NazS0Oa4), filter, and concentrate under
reduced pressure to yield the crude product.

Purify by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford
N-Boc-4-piperidinemethanol as a white solid.[6]

Step 2: Synthesis of N-Boc-4-(methoxymethyl)piperidine
(Final Product)

This transformation is a classic Williamson ether synthesis, a reliable Sn2 reaction for forming
ethers.[8]

Causality and Experimental Choices:

e Base: A strong base, such as sodium hydride (NaH), is required to deprotonate the primary
alcohol of the intermediate, forming a potent sodium alkoxide nucleophile. Weaker bases are
generally insufficient to generate the necessary concentration of the alkoxide.

o Solvent: Anhydrous aprotic solvents like THF or DMF are crucial. Protic solvents (e.g., water,
ethanol) would be deprotonated by the strong base and would quench the alkoxide, halting
the reaction.

o Methylating Agent: A reactive electrophile with a good leaving group is needed. Methyl iodide
(CHBsl) or dimethyl sulfate ((CH3)2S0a4) are excellent choices. The reaction proceeds via an
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Sn2 mechanism, where the alkoxide attacks the methyl group, displacing the iodide or sulfate
leaving group.[8]

Protocol:

Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF
under an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension to 0 °C.

Add a solution of N-Boc-4-piperidinemethanol (1.0 eq) in anhydrous THF dropwise.
Effervescence (Hz gas evolution) will be observed.

Stir the mixture at 0 °C for 30-60 minutes to ensure complete formation of the alkoxide.
Add methyl iodide (CHsl, 1.2 eq) dropwise at 0 °C.

Allow the reaction to warm to room temperature and stir for 4-12 hours until TLC or LC-MS
analysis indicates full consumption of the starting material.

Carefully quench the reaction by slowly adding it to a chilled saturated aqueous solution of
ammonium chloride (NHaCl).

Extract the aqueous mixture with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over Naz2SOa4, filter, and concentrate in
vacuo.

Purify the resulting residue by flash chromatography to yield N-Boc-4-
(methoxymethyl)piperidine.

Analytical Characterization

To ensure the identity and purity of the final product, a combination of spectroscopic methods is
employed. The expected data based on the molecular structure are as follows:

e 1H NMR: Key signals would include a sharp singlet around 3.3 ppm (the -OCHs protons), a
multiplet for the piperidine ring protons, a characteristic large singlet at ~1.45 ppm (the nine
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equivalent protons of the Boc group), and a doublet for the -CH2-O- protons adjacent to the
methoxy group.

o 13C NMR: Expected signals include the methoxy carbon (~59 ppm), the carbons of the
piperidine ring, the quaternary and methyl carbons of the Boc group (~79 ppm and ~28 ppm,
respectively), and the carbamate carbonyl carbon (~155 ppm).

e Mass Spectrometry (ESI-MS): The spectrum should show a protonated molecular ion [M+H]*
at m/z 230.3. Fragmentation corresponding to the loss of the Boc group or isobutylene is
also common.

« Infrared (IR) Spectroscopy: Characteristic absorption bands would be observed for the C-O-
C ether stretch (around 1100 cm~1) and the strong C=0 stretch of the carbamate in the Boc
group (around 1690 cm™1).

Applications in Drug Discovery and Development

N-Boc-4-(methoxymethyl)piperidine is not an active pharmaceutical ingredient itself but rather a
versatile intermediate. Its structure allows for the strategic incorporation of the 4-
(methoxymethyl)piperidine moiety into larger, more complex molecules. This scaffold is found
in numerous compounds targeting various diseases.[1][4]

The utility of this building block can be understood through a logical progression:
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(e.g., Kinase Inhibitors) (e.g., Antipsychotics, Analgesics)

Click to download full resolution via product page
Caption: Role of the title compound in drug discovery.
Key Application Insights:

» Kinase Inhibitors: Piperidine rings often serve as central scaffolds for kinase inhibitors,
orienting key functional groups for interaction with the enzyme's active site.[2] The
methoxymethyl group can be used to probe specific pockets within the binding site,
potentially improving potency and selectivity. The synthesis of Vandetanib, a potent tyrosine
kinase inhibitor, utilizes a similar functionalized piperidine intermediate, highlighting the
importance of this structural class in oncology.[9][10]

e CNS Agents: The physicochemical properties imparted by the piperidine ring can enhance a
drug's ability to cross the blood-brain barrier, a critical requirement for CNS-acting drugs.[2]
The ether linkage is generally stable to metabolism, making the methoxymethyl group a
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desirable feature for modifying polarity and hydrogen bonding capacity without introducing a
metabolic weak spot.

» Scaffold Decoration: Following the O-methylation, the Boc group can be easily removed with
an acid (e.g., trifluoroacetic acid), revealing the piperidine nitrogen. This free amine can then
be functionalized through N-alkylation, N-arylation, acylation, or reductive amination,
allowing for the rapid generation of a library of diverse compounds for structure-activity
relationship (SAR) studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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